2,3,4-Trichlorobenzenesulfonyl chloride

• IUPAC Name: 2,3,4-trichlorobenzenesulfonyl chloride
• InChI: InChI=1S/C6H2Cl4O2S/c7-3-1-2-4(13(10,11)12)6(9)5(3)8/h1-2H
• InChI Key: JDAJYNHGBUXIKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1S(=O)(=O)Cl)Cl)Cl)Cl
• Molecular Formula: C6H2Cl4O2S
• DSSTOX Substance ID: DTXSID70188283
• Molecular Weight: 280.0 g/mol
• CAS RN: 34732-09-7

Description

While the provided papers do not directly discuss 2,3,4-Trichlorobenzenesulfonyl chloride, they do provide insights into related compounds that can help infer some aspects of its chemistry. For instance, the synthesis of various benzenesulfonyl chlorides and their derivatives is a topic of interest in several papers. These compounds are often used as intermediates in the synthesis of more complex molecules, such as pharmaceuticals or agrochemicals .

Synthesis Analysis

The synthesis of benzenesulfonyl chlorides typically involves the chlorosulfonation of a benzene derivative. For example, the synthesis of 2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride is achieved through a regioselective lithiation followed by electrophilic substitution, copper-catalyzed C–O coupling, and chloroxidation . Although the synthesis of 2,3,4-Trichlorobenzenesulfonyl chloride is not explicitly described, similar methodologies could potentially be applied, with appropriate adjustments for the substitution pattern on the benzene ring.

Molecular Structure Analysis

The molecular structure of benzenesulfonyl chlorides is characterized by the presence of a sulfonyl chloride group (SO2Cl) attached to a benzene ring. X-ray diffraction studies of related compounds, such as 2,4,6-triisopropylbenzenesulfonyl chloride and 2,4,5-trichlorobenzenesulfonyl chloride, reveal that these molecules can adopt specific conformations and exhibit intramolecular interactions that influence their reactivity and selectivity . The planarity of the benzene ring and the orientation of the sulfonyl chloride group are key structural features.

Chemical Reactions Analysis

Physical and Chemical Properties Analysis

The physical and chemical properties of benzenesulfonyl chlorides are influenced by their molecular structure. For instance, the presence of substituents on the benzene ring can affect the compound's melting point, boiling point, and solubility . Electron diffraction and quantum-chemical studies provide detailed information on bond lengths, bond angles, and barriers to internal rotation, which are important for understanding the reactivity and stability of these compounds . The steric and electronic effects of the chloro substituents in 2,3,4-Trichlorobenzenesulfonyl chloride would likely impact its physical properties and reactivity in a similar manner.

Scientific Research Applications

Molecular Structure and Dynamics

The molecular structure and dynamics of compounds related to 2,3,4-trichlorobenzenesulfonyl chloride have been studied in detail. For instance, the molecular structure of 2,4,5-trichlorobenzenesulfonyl chloride was determined using X-ray diffraction methods, revealing insights into its orthorhombic structure, bond lengths, and angles. This research contributes to understanding the molecular behaviors and properties of trichlorobenzenesulfonyl chlorides (Rigotti et al., 1988).

Synthesis and Chemical Transformations

Trichlorobenzenesulfonyl chloride derivatives have been utilized in various chemical transformations. For example, trichloromethanesulfonyl chloride has shown efficiency in the α-chlorination of aldehydes, outperforming typical chlorinating reagents and facilitating cleaner synthesis processes (Jimeno et al., 2016). Similarly, polymer-supported benzenesulfonamides prepared using nitrobenzenesulfonyl chloride have been key intermediates in producing diverse chemical scaffolds (Fülöpová & Soural, 2015).

Biological Screening and Potential

Some derivatives of trichlorobenzenesulfonyl chloride have been synthesized and screened for biological potential. For instance, N-dimethylphenyl substituted derivatives of N-ethyl/benzyl-4-chlorobenzenesulfonamide showed moderate to good activities against various bacteria and enzymes, indicating potential pharmacological applications (Aziz‐ur‐Rehman et al., 2014).

Environmental Implications

The environmental implications of trichlorobenzenesulfonyl chloride derivatives have also been studied. Research has shown that certain chlorinated aromatic compounds, potentially harmful to the environment, can be formed during the degradation of dyes in the presence of chloride ions and advanced oxidation processes (Yuan et al., 2011).

Safety and Hazards

2,3,4-Trichlorobenzenesulfonyl chloride is considered hazardous. It causes severe skin burns and eye damage, and may cause respiratory irritation. Safety measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and using only outdoors or in a well-ventilated area.